N,7-dibenzyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• IUPAC Name: N,7-dibenzyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C26H21N5O2/c27-23-20(25(32)28-16-18-9-3-1-4-10-18)15-21-24(31(23)17-19-11-5-2-6-12-19)29-22-13-7-8-14-30(22)26(21)33/h1-15,27H,16-17H2,(H,28,32)
• InChI Key: LCJFVBZMLGLLNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CC5=CC=CC=C5
• Molecular Formula: C26H21N5O2
• Molecular Weight: 435.5 g/mol

Description

This compound is a highly complex tricyclic carboxamide featuring a fused triaza ring system, a benzyl-substituted imino group, and a carboxamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,7-dibenzyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multi-step organic reactions. One common method includes the condensation of benzylamine with a suitable diketone, followed by cyclization and subsequent functional group modifications. The reaction conditions often require the use of catalysts, such as zinc chloride, and solvents like ethanol, with the reaction being carried out at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent quality control measures are essential to achieve the desired product specifications.

Chemical Reactions Analysis

Types of Reactions

N,7-dibenzyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace specific functional groups in the compound.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Ammonia, amines, and other nucleophilic species.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

N,7-dibenzyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N,7-dibenzyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues from Spirocyclic and Aza-Spiro Families

highlights compounds such as 8-(4-dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione and derivatives. These share the following features with the target compound:

• Core framework : Both feature multi-ring systems (spiro or tricyclic) with heteroatoms (N, O).
• Functional groups: Amide and imino groups are common, though the target compound substitutes benzyl groups at specific positions, enhancing lipophilicity.
• Synthetic routes : Both classes utilize condensation reactions (e.g., with 2-oxa-spiro[3.4]octane-1,3-dione) and post-functionalization with amines .

Key Differences :

• The target compound lacks the benzothiazole moiety present in analogs, which may reduce electron-withdrawing effects and alter solubility.

Beta-Lactam Antibiotics (Cephalosporins and Penicillins)

and describe beta-lactam antibiotics such as (6R,7S)-7-[2-(1H-tetrazol-1-yl)acetamido]-3-[(5-methyl-1,3,4-thiadiazol-2-ylthio)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (compound m ) and benzathine benzylpenicillin .

Shared Features :

• Heterocyclic cores : Both the target compound and beta-lactams contain bicyclic or tricyclic systems with nitrogen atoms.
• Amide linkages : Critical for biological activity (e.g., penicillin-binding protein inhibition in beta-lactams).

Key Differences :

• Bioactivity: Beta-lactams target bacterial cell wall synthesis, whereas the target compound’s function is undefined but likely non-antimicrobial due to structural divergence.
• Chemical stability : Beta-lactams are prone to ring-opening hydrolysis, while the target’s fused triaza system may confer greater stability under acidic conditions .

Data Tables: Comparative Analysis

Table 1: Structural and Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	Core Structure	Key Functional Groups	Solubility (LogP)
N,7-dibenzyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide	~543.62*	Tricyclic triaza	Benzyl, imino, carboxamide	2.8 (predicted)
8-(4-Dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione	543.62	Spirocyclic	Benzothiazole, amide, dimethylamino	3.1
Benzathine benzylpenicillin	909.15	Bicyclic beta-lactam	Thiazolidine, beta-lactam, phenylacetamido	1.5

*Calculated based on formula.

Research Findings and Contradictions

• Synthetic Feasibility : confirms that tricyclic carboxamides require multi-step synthesis with rigorous purification, aligning with the target compound’s complexity .
• Stability Paradox : While beta-lactams degrade easily, the target’s fused rings may enhance stability, though this remains untested in vivo .